2-[4-(Bromomethyl)phenyl]propanoic acid
2-[4-(Bromomethyl)phenyl]propanoic acid
2-[4-(Bromomethyl)phenyl]propionic acid is a propionic acid derivative. Its enthalpy of vaporization at boiling point (421.15K) is 36.363kjoule/mol and density at 25°C is 1.4212g/ml.
Brand Name:
Vulcanchem
CAS No.:
111128-12-2
VCID:
VC20799661
InChI:
InChI=1S/C10H11BrO2/c1-7(10(12)13)9-4-2-8(6-11)3-5-9/h2-5,7H,6H2,1H3,(H,12,13)
SMILES:
CC(C1=CC=C(C=C1)CBr)C(=O)O
Molecular Formula:
C10H11BrO2
Molecular Weight:
243.1 g/mol
2-[4-(Bromomethyl)phenyl]propanoic acid
CAS No.: 111128-12-2
Cat. No.: VC20799661
Molecular Formula: C10H11BrO2
Molecular Weight: 243.1 g/mol
* For research use only. Not for human or veterinary use.
![2-[4-(Bromomethyl)phenyl]propanoic acid - 111128-12-2](/images/no_structure.jpg)
Specification
| Description | 2-[4-(Bromomethyl)phenyl]propionic acid is a propionic acid derivative. Its enthalpy of vaporization at boiling point (421.15K) is 36.363kjoule/mol and density at 25°C is 1.4212g/ml. |
|---|---|
| CAS No. | 111128-12-2 |
| Molecular Formula | C10H11BrO2 |
| Molecular Weight | 243.1 g/mol |
| IUPAC Name | 2-[4-(bromomethyl)phenyl]propanoic acid |
| Standard InChI | InChI=1S/C10H11BrO2/c1-7(10(12)13)9-4-2-8(6-11)3-5-9/h2-5,7H,6H2,1H3,(H,12,13) |
| Standard InChI Key | QQXBRVQJMKBAOZ-UHFFFAOYSA-N |
| SMILES | CC(C1=CC=C(C=C1)CBr)C(=O)O |
| Canonical SMILES | CC(C1=CC=C(C=C1)CBr)C(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator